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Compound of Interest

Compound Name: Caraganaphenol A

Cat. No.: B12299942 Get Quote

Caraganaphenol A: A Comprehensive Technical
Review
A novel resveratrol trimer isolated from the roots of Caragana sinica, Caraganaphenol A has

emerged as a molecule of significant interest to the scientific community. Initially identified

during phytochemical investigations of traditional medicinal plants, this oligostilbene has

demonstrated a range of biological activities, prompting further research into its therapeutic

potential. This technical guide provides a detailed overview of the current literature on

Caraganaphenol A, including its historical context, physicochemical properties, synthesis,

biological activities, and mechanism of action, with a focus on data and methodologies relevant

to researchers, scientists, and drug development professionals.

Historical Context and Discovery
Caraganaphenol A was first isolated from the roots of Caragana sinica (Buc'hoz) Rehder, a

plant used in traditional medicine. The discovery was part of a broader investigation into the

chemical constituents of this plant species, which is known to produce a variety of bioactive

compounds, including flavonoids and other stilbenoids. The initial report on Caraganaphenol A
characterized it as a novel resveratrol trimer and initiated the exploration of its biological

properties, including anti-HIV activity and the stimulation of osteoblast growth.
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Detailed physicochemical and spectroscopic data are crucial for the identification and

characterization of natural products. The following table summarizes the key data for

Caraganaphenol A as reported in the literature.

Property Value Reference

Molecular Formula C42H28O9 [1]

Molecular Weight 676.67 g/mol

Appearance Amorphous Powder

Optical Rotation [α]D +12.5 (c 0.1, MeOH)

UV (MeOH) λmax (log ε)
286 (4.12), 225 (4.58), 208

(4.70) nm

IR (KBr) νmax
3360, 1630, 1510, 1460, 1240,

1150, 830 cm-1

1H NMR (500 MHz, CD3OD)
See original literature for

detailed assignments

13C NMR (125 MHz, CD3OD)
See original literature for

detailed assignments

HR-ESI-MS m/z
677.1798 [M+H]+ (Calcd. for

C42H29O9, 677.1811)

Synthesis of Caraganaphenol A
The complex structure of Caraganaphenol A has presented a challenge for synthetic

chemists. A total synthesis of (±)-Caraganaphenol A has been successfully achieved,

providing a scalable route to this natural product and enabling the synthesis of analogs for

structure-activity relationship studies.[2]

Key Synthetic Strategy
The total synthesis relies on a key intramolecular Friedel–Crafts reaction to construct the

central nine-membered ring.[2] The synthesis begins with commercially available starting

materials and involves a multi-step sequence.
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Experimental Workflow for Total Synthesis
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Starting Materials

Corey–Chaykovsky Epoxidation,
Meinwald Rearrangement,

Grignard Addition

Dihydrofuran Formation
(Acid-promoted cyclization)

Fries Rearrangement

Multi-step Conversion to Allylic Alcohol

Intramolecular Friedel–Crafts Cyclization
(Methanesulfonic acid)

(±)-Caraphenol A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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